![molecular formula C17H17NO3S B2412765 7-Ethoxy-6-ethyl-3-(4-methyl-1,3-thiazol-2-yl)chromen-4-one CAS No. 306288-78-8](/img/structure/B2412765.png)
7-Ethoxy-6-ethyl-3-(4-methyl-1,3-thiazol-2-yl)chromen-4-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
7-Ethoxy-6-ethyl-3-(4-methyl-1,3-thiazol-2-yl)chromen-4-one, also known as EETC, is a synthetic compound that belongs to the family of chromones. It has been widely used in scientific research due to its unique chemical properties and potential therapeutic applications.
Scientific Research Applications
7-Ethoxy-6-ethyl-3-(4-methyl-1,3-thiazol-2-yl)chromen-4-one has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, antioxidant, and anticancer properties. This compound has been found to inhibit the production of pro-inflammatory cytokines and chemokines, which are involved in the development of various inflammatory diseases. It has also been shown to scavenge free radicals and prevent oxidative damage to cells. In addition, this compound has been found to induce apoptosis in cancer cells, making it a potential candidate for cancer therapy.
Mechanism of Action
The mechanism of action of 7-Ethoxy-6-ethyl-3-(4-methyl-1,3-thiazol-2-yl)chromen-4-one is not fully understood. However, it has been suggested that this compound exerts its effects through the inhibition of various enzymes and signaling pathways. This compound has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of pro-inflammatory prostaglandins. It has also been shown to inhibit the activation of nuclear factor kappa B (NF-κB), a transcription factor that regulates the expression of genes involved in inflammation and cancer. Moreover, this compound has been found to activate the extrinsic apoptotic pathway, leading to the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to reduce the levels of inflammatory cytokines and chemokines, such as interleukin-1 beta (IL-1β), interleukin-6 (IL-6), and tumor necrosis factor-alpha (TNF-α). This compound has also been found to increase the activity of antioxidant enzymes, such as superoxide dismutase (SOD) and catalase (CAT), and reduce the levels of reactive oxygen species (ROS) in cells. Moreover, this compound has been found to induce apoptosis in cancer cells, leading to the inhibition of tumor growth.
Advantages and Limitations for Lab Experiments
7-Ethoxy-6-ethyl-3-(4-methyl-1,3-thiazol-2-yl)chromen-4-one has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in large quantities with high purity. It has been extensively studied for its potential therapeutic applications, making it a well-characterized compound. However, this compound also has some limitations. It has low solubility in water, which can make it difficult to use in certain experiments. Moreover, the mechanism of action of this compound is not fully understood, which can make it challenging to interpret the results of some experiments.
Future Directions
There are several future directions for the study of 7-Ethoxy-6-ethyl-3-(4-methyl-1,3-thiazol-2-yl)chromen-4-one. One area of research is the development of this compound analogs with improved solubility and potency. Another area of research is the investigation of the mechanism of action of this compound in more detail, which could lead to the identification of new therapeutic targets. Moreover, the potential use of this compound as a therapeutic agent for various diseases, such as cancer and inflammatory diseases, warrants further investigation. Finally, the development of new methods for the synthesis of this compound could lead to more efficient and cost-effective production of the compound.
Synthesis Methods
7-Ethoxy-6-ethyl-3-(4-methyl-1,3-thiazol-2-yl)chromen-4-one can be synthesized through a multi-step process that involves the reaction of 6-ethyl-2-hydroxychromone with 4-methyl-2-thiazolylamine in the presence of a suitable catalyst. The resulting intermediate is then reacted with ethyl bromoacetate to form the final product. The synthesis of this compound has been optimized to yield high purity and high yields of the compound.
Properties
IUPAC Name |
7-ethoxy-6-ethyl-3-(4-methyl-1,3-thiazol-2-yl)chromen-4-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17NO3S/c1-4-11-6-12-15(7-14(11)20-5-2)21-8-13(16(12)19)17-18-10(3)9-22-17/h6-9H,4-5H2,1-3H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RSUBSFUTPHFLEX-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC2=C(C=C1OCC)OC=C(C2=O)C3=NC(=CS3)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17NO3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.